2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-phenylacetamide

Specification

• CAS No.: 1260903-56-7
• Molecular Formula: C20H14ClN3O3S
• Molecular Weight: 411.86
• IUPAC Name: 2-[3-(3-chlorophenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
• Standard InChI: InChI=1S/C20H16ClN3O3S/c21-13-5-4-8-15(11-13)24-19(26)18-16(9-10-28-18)23(20(24)27)12-17(25)22-14-6-2-1-3-7-14/h1-11,16,18H,12H2,(H,22,25)
• Standard InChI Key: VEMUAOYAFPDNJT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC(=CC=C4)Cl

Introduction

2-[3-(3-Chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-phenylacetamide is a synthetic organic compound belonging to the class of thieno[3,2-d]pyrimidines. This scaffold is a fused heterocyclic ring system that combines thiophene and pyrimidine moieties. The compound's structure includes a chlorophenyl group, a phenylacetamide substituent, and two keto groups on the pyrimidine ring. Such structural features make it a promising candidate for biological and pharmacological studies due to its potential activity in drug discovery.

Structural Features

The compound consists of:

• Thieno[3,2-d]pyrimidine Core: A fused heterocyclic structure that mimics bioisosteres of purine bases such as adenine and guanine.

• Chlorophenyl Substituent: Contributes to hydrophobic interactions and may enhance binding affinity in biological systems.

• Phenylacetamide Group: Provides additional functionalization for hydrogen bonding and molecular recognition.

Molecular Formula

C₁₉H₁₂ClN₃O₃S

Molecular Weight

Approximately 397.84 g/mol.

Synthesis Pathways

The synthesis of thieno[3,2-d]pyrimidine derivatives typically involves:

• Formation of Thiophene Derivatives: Starting from 2-aminothiophene or thiophene carboxylic acid esters.

• Cyclization with Pyrimidine Precursors: Using reagents like carbonitriles or urea derivatives to form the fused thienopyrimidine core.

• Functionalization: Introduction of chlorophenyl and phenylacetamide groups through electrophilic substitution or amidation reactions.

The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield.

Biological Activity

Thieno[3,2-d]pyrimidines are known for their diverse pharmacological properties:

• Anticancer Activity: The scaffold has shown promise in inhibiting tumor growth by targeting enzymes like VEGFR-2 or kinases involved in cell proliferation.

• Anti-inflammatory Potential: Molecular docking studies suggest that derivatives can inhibit enzymes like 5-lipoxygenase (5-LOX), reducing inflammation.

• Antimicrobial Properties: Effective against bacterial, fungal, and parasitic infections due to their interaction with microbial enzymes.

• CNS Protective Agents: Some derivatives exhibit neuroprotective effects by modulating oxidative stress pathways.

Analytical Characterization

The compound's structure is confirmed using:

• NMR Spectroscopy:

  • $^1H$-NMR shows characteristic singlets for NH and aromatic protons.

  • $^{13}C$-NMR identifies carbonyl carbons and aromatic carbons.

• Mass Spectrometry (MS):

  • Provides molecular ion peaks confirming the molecular weight.

• Infrared Spectroscopy (IR):

  • Detects functional groups like amides ($\text{C=O}$) and thiophene ($\text{C-S}$) bonds.

Research Applications

This compound is primarily investigated for its potential as:

• A lead molecule in anticancer drug development.

• An anti-inflammatory agent targeting enzymatic pathways.

• A broad-spectrum antimicrobial agent.